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Compound of Interest

Compound Name: Angiogenin Fragment (108-123)

Cat. No.: B12345946 Get Quote

This document provides immediate and essential safety and logistical information for

researchers, scientists, and drug development professionals handling Angiogenin Fragment
(108-123). The following procedural guidance outlines the necessary personal protective

equipment (PPE), handling protocols, and disposal plans to ensure laboratory safety and

maintain the integrity of the research material.

Product Identification:

Product Name: Angiogenin Fragment (108-123)[1]

Appearance: White powder[2]

Storage Conditions: Store lyophilized at -20°C in a desiccated environment.[2][3] For

solutions, store at -20°C and use within one month to avoid loss of potency. It is advisable to

aliquot the solution to prevent multiple freeze-thaw cycles.[3]

Hazard Identification and Precautionary Measures: The chemical, physical, and toxicological

properties of Angiogenin Fragment (108-123) have not been fully investigated.[2] Therefore, it

should be handled with due care, assuming it is potentially hazardous. This product is intended

for research use only and is not for human or animal administration.[2][3][4]

Key safety precautions include:

Avoiding inhalation of the powder.[2]
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Preventing contact with eyes, skin, and clothing.[2]

Not releasing the material into the environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Angiogenin Fragment (108-123) in various laboratory scenarios.

Scenario Required PPE Purpose

Handling Lyophilized Powder

(e.g., weighing, aliquoting)

- Nitrile gloves- Laboratory

coat- Safety goggles with side

shields- Face mask or

respirator

To prevent skin contact, protect

clothing from contamination,

shield eyes from airborne

particles, and avoid inhalation

of the powder.[2][4][5]

Reconstituting the Peptide

- Nitrile gloves- Laboratory

coat- Safety goggles with side

shields

To protect against splashes of

the solvent and the peptide

solution.

Handling the Peptide Solution
- Nitrile gloves- Laboratory

coat- Safety goggles

To prevent skin and eye

contact with the peptide

solution.

Accidental Spill Cleanup

- Nitrile gloves (double-gloving

recommended)- Laboratory

coat- Safety goggles-

Respirator (if significant dust is

generated)

To provide enhanced

protection during cleanup of

potentially hazardous material.

[2]

Waste Disposal
- Nitrile gloves- Laboratory

coat- Safety goggles

To ensure protection during the

handling and disposal of

contaminated waste.

Experimental Protocols: Step-by-Step Handling and
Disposal Plan
Receiving and Storage:
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Upon receipt, visually inspect the package for any signs of damage.

Wear appropriate PPE (nitrile gloves, lab coat, safety goggles) before opening the package.

Verify that the product name and catalog number on the vial match the order.

Store the lyophilized peptide at -20°C in a desiccated, clearly labeled container.[2][3]

Reconstitution and Handling:

Before opening the vial, allow it to warm to room temperature to prevent moisture

contamination.

Work in a clean, designated area, such as a laboratory bench or a chemical fume hood.

Don the appropriate PPE: nitrile gloves, a lab coat, and safety goggles.

Carefully open the vial.

Add the appropriate solvent as per the research protocol to reconstitute the peptide.

Gently swirl or pipette to dissolve the contents completely. Avoid vigorous shaking.

For long-term storage of the solution, aliquot it into smaller, single-use vials and store at

-20°C.[3]

Accidental Spill Response:

Small Spills (Powder):

Wearing appropriate PPE, gently sweep up the spilled material, avoiding dust generation.

[2]

Place the swept material into a sealed bag for waste disposal.[2]

Clean the spill area with a suitable laboratory disinfectant or detergent.

Small Spills (Solution):
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Absorb the spill with absorbent material.

Place the used absorbent material into a sealed bag for waste disposal.

Clean the spill area with a suitable laboratory disinfectant or detergent.

Large Spills:

Evacuate the area and prevent entry.

Contact the institution's environmental health and safety (EHS) office for guidance.

Disposal Plan: All waste materials contaminated with Angiogenin Fragment (108-123) must

be disposed of in accordance with federal, state, and local environmental regulations.[2]

Solid Waste:

Collect all contaminated solid waste (e.g., pipette tips, vials, gloves) in a designated,

clearly labeled hazardous waste container.

Liquid Waste:

Collect all unused peptide solutions and other contaminated liquids in a designated,

sealed, and clearly labeled hazardous waste container.

Final Disposal:

A recommended method for disposal is to dissolve the material in a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Alternatively, contact a licensed professional waste disposal service to arrange for pickup

and disposal of the chemical waste.[6]

Workflow for Safe Handling and Disposal
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Caption: Workflow for handling and disposal of Angiogenin Fragment (108-123).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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